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Compound of Interest

Compound Name: Dantrolene-13C3

Cat. No.: B564431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Dantrolene-13C3, a stable isotope-

labeled version of the skeletal muscle relaxant Dantrolene. This document is intended to serve

as a comprehensive resource, detailing the essential chemical and physical properties,

analytical methodologies for its characterization, and its primary mechanism of action. The

information presented herein is crucial for researchers utilizing Dantrolene-13C3 as an internal

standard in quantitative bioanalysis or in metabolic studies.

Quantitative Data Summary
The following tables summarize the key quantitative data typically found in a Certificate of

Analysis for Dantrolene-13C3. These values are representative and may vary slightly between

different manufacturing lots.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name

1-[(E)-[5-(4-nitrophenyl)furan-2-

yl]methylideneamino]-(2,4,5-13C3)1,3-

diazolidine-2,4-dione[1]

Synonyms Dantrolene-13C3, Dantrium-13C3[1]

Molecular Formula C₁₁¹³C₃H₁₀N₄O₅[2]

Molecular Weight 317.23 g/mol [1][2]

CAS Number 1185234-99-4[2]

Appearance Orange to yellow solid

Solubility Soluble in DMSO

Table 2: Quality Control Specifications

Test Specification Method

Chemical Purity ≥98% HPLC

Isotopic Enrichment ≥99 atom % 13C MS

Identity Conforms to structure ¹H-NMR

Experimental Protocols
Detailed methodologies for the key experiments cited in the quality control specifications are

provided below. These protocols are based on established analytical techniques for Dantrolene

and its isotopically labeled analogues.

2.1. Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the chemical purity of Dantrolene-13C3 by separating it from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 375 nm.

Sample Preparation: A stock solution of Dantrolene-13C3 is prepared in a suitable solvent

(e.g., DMSO or a mixture of acetonitrile and water) at a concentration of approximately 1

mg/mL. This stock solution is then diluted with the mobile phase to a final concentration of

about 0.1 mg/mL.

Procedure: The prepared sample is injected into the HPLC system. The retention time of the

main peak corresponding to Dantrolene-13C3 is recorded.

Data Analysis: The purity is calculated by determining the area of the main peak as a

percentage of the total area of all peaks in the chromatogram.

2.2. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

This protocol is designed to determine the percentage of 13C atoms incorporated into the

Dantrolene molecule.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Method: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the molecular ions is measured.

Sample Preparation: A dilute solution of Dantrolene-13C3 is prepared in a solvent

compatible with the mass spectrometer's ionization source (e.g., acetonitrile/water).

Procedure: The mass spectrum of the sample is acquired in the region of the molecular ion.

Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed. The relative

intensities of the peaks corresponding to the unlabeled (M), singly labeled (M+1), doubly

labeled (M+2), and triply labeled (M+3) species are measured. The isotopic enrichment is
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calculated based on the relative abundance of the M+3 peak compared to the other peaks in

the cluster, after correcting for the natural abundance of isotopes.

2.3. Structural Confirmation by Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

This method confirms the chemical structure of Dantrolene-13C3.

Instrumentation: A Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or

higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

Sample Preparation: Approximately 5-10 mg of the Dantrolene-13C3 sample is dissolved in

about 0.7 mL of DMSO-d₆.

Procedure: The ¹H-NMR spectrum is acquired.

Data Analysis: The chemical shifts, splitting patterns, and integration of the observed proton

signals are compared with the known spectrum of unlabeled Dantrolene to confirm that the

structure is correct. The absence of significant impurity signals further supports the chemical

purity of the sample.

Mandatory Visualizations
3.1. Signaling Pathway of Dantrolene's Mechanism of Action

Dantrolene exerts its therapeutic effect by modulating intracellular calcium levels in skeletal

muscle cells. It is a direct-acting skeletal muscle relaxant that inhibits the release of calcium

from the sarcoplasmic reticulum.[3][4] This is achieved by binding to the ryanodine receptor 1

(RyR1), a calcium channel critical for excitation-contraction coupling.[3] By blocking this

channel, Dantrolene effectively reduces the amount of calcium available for muscle contraction,

leading to muscle relaxation.[3][5]
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Caption: Mechanism of action of Dantrolene in skeletal muscle.

3.2. Experimental Workflow for Quality Control Analysis

The quality control of Dantrolene-13C3 involves a series of analytical tests to ensure its

identity, purity, and isotopic enrichment. This workflow outlines the sequential steps taken from

sample reception to the final issuance of the Certificate of Analysis.
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Caption: Quality control workflow for Dantrolene-13C3.
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3.3. Logical Relationship for Bioanalytical Method Using Dantrolene-13C3

Dantrolene-13C3 is primarily used as an internal standard for the quantification of unlabeled

Dantrolene in biological samples by LC-MS/MS. This diagram illustrates the logical steps

involved in such a bioanalytical assay.
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Caption: Bioanalytical workflow using Dantrolene-13C3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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